Cas no 1448140-59-7 (6-(E)-2-phenylethenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine)

• Product Name: 6-(E)-2-phenylethenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• CAS No: 1448140-59-7
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.336921453476
• CID: 6178130
• PubChem ID: 71805836
• Update Time: 2025-05-26

6-(E)-2-phenylethenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(E)-2-phenylethenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• 6-[(E)-2-phenylethenesulfonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• 1448140-59-7
• 6-(Styrylsulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• AKOS024558328
• 6-[(E)-2-phenylethenyl]sulfonyl-5,7-dihydropyrrolo[3,4-d]pyrimidine
• F6435-2014
• (E)-6-(styrylsulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

• Inchi： 1S/C14H13N3O2S/c18-20(19,7-6-12-4-2-1-3-5-12)17-9-13-8-15-11-16-14(13)10-17/h1-8,11H,9-10H2/b7-6+
• InChI Key： XOZVOVUWMABYJT-VOTSOKGWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CC2C(=CN=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 287.07284784g/mol
• Monoisotopic Mass: 287.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 6-(E)-2-phenylethenesulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine

Recent Advances in the Study of 6-(E)-2-phenylethenesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS: 1448140-59-7)

The compound 6-(E)-2-phenylethenesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS: 1448140-59-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This molecule, characterized by its unique pyrrolo[3,4-d]pyrimidine core and a sulfonylvinylphenyl moiety, has been explored for its ability to modulate various biological targets, including kinases and other signaling proteins. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its promise in therapeutic applications.

One of the key advancements in the study of this compound is its role as a selective inhibitor of protein kinases. Researchers have demonstrated that 6-(E)-2-phenylethenesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine exhibits potent inhibitory activity against certain kinase families, which are implicated in cancer and inflammatory diseases. Structural-activity relationship (SAR) studies have revealed that the sulfonylvinylphenyl group is critical for binding affinity, while modifications to the pyrrolopyrimidine core can fine-tune selectivity and pharmacokinetic properties. These findings have spurred the development of derivatives with improved efficacy and reduced off-target effects.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in targeting other biological pathways. For instance, studies have shown that it can interfere with protein-protein interactions (PPIs) involved in cellular signaling networks. This multi-target capability makes it a valuable tool for probing complex biological systems and a promising candidate for polypharmacology-based drug design. Furthermore, computational modeling and molecular docking studies have provided insights into the binding modes of this compound, facilitating the rational design of next-generation analogs.

The synthesis of 6-(E)-2-phenylethenesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine has also seen notable progress. Recent reports describe efficient and scalable synthetic routes that enable the production of this compound and its derivatives in high yields and purity. These advancements are crucial for supporting preclinical and clinical studies, as they ensure a reliable supply of material for further evaluation. Moreover, the development of novel synthetic methodologies has expanded the chemical space around this scaffold, allowing for the exploration of diverse structural variants.

Looking ahead, the therapeutic potential of 6-(E)-2-phenylethenesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine is being evaluated in various disease models, including oncology and autoimmune disorders. Preliminary in vivo studies have demonstrated promising results, with some derivatives showing favorable pharmacokinetic profiles and minimal toxicity. These findings underscore the compound's potential as a lead candidate for further drug development. However, challenges such as optimizing bioavailability and overcoming resistance mechanisms remain areas of active research.

In conclusion, 6-(E)-2-phenylethenesulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS: 1448140-59-7) represents a compelling example of how chemical biology can drive innovation in drug discovery. Its unique structural features, combined with its versatile biological activities, make it a valuable asset for researchers aiming to develop novel therapeutics. Continued efforts in structural optimization, mechanistic studies, and translational research will be essential to fully realize its potential in addressing unmet medical needs.